Ethane, 1,1'-oxybis[2-isothiocyanato-

• Molecular Formula: C6H8N2OS2
• Molecular Weight: 188.3 g/mol
• IUPAC Name: 1-isothiocyanato-2-(2-isothiocyanatoethoxy)ethane
• InChI: InChI=1S/C6H8N2OS2/c10-5-7-1-3-9-4-2-8-6-11/h1-4H2
• InChI Key: BISOMDWMNMKPEL-UHFFFAOYSA-N
• Canonical SMILES: C(COCCN=C=S)N=C=S
• CAS No.: 103144-36-1

Description

Ethane, 1,1’-oxybis[2-isothiocyanato- is a chemical compound with the molecular formula C6H10N2O2S2 It is characterized by the presence of two isothiocyanate groups attached to an ethane backbone through an oxygen bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethane, 1,1’-oxybis[2-isothiocyanato- typically involves the reaction of ethylene glycol with thiophosgene. The reaction proceeds under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

[ \text{HOCH}_2\text{CH}_2\text{OH} + 2 \text{CSCl}_2 \rightarrow \text{O(CH}_2\text{CH}_2\text{NCS)}_2 + 2 \text{HCl} + 2 \text{SOCl}_2 ]

Industrial Production Methods

On an industrial scale, the production of Ethane, 1,1’-oxybis[2-isothiocyanato- may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the production process.

Chemical Reactions Analysis

Types of Reactions

Ethane, 1,1’-oxybis[2-isothiocyanato- undergoes various chemical reactions, including:

Substitution Reactions: The isothiocyanate groups can participate in nucleophilic substitution reactions.

Addition Reactions: The compound can react with nucleophiles to form addition products.

Polymerization: It can undergo polymerization reactions to form polymers with unique properties.

Common Reagents and Conditions

Common reagents used in reactions with Ethane, 1,1’-oxybis[2-isothiocyanato- include amines, alcohols, and thiols. The reactions typically occur under mild to moderate conditions, often requiring a solvent such as dichloromethane or tetrahydrofuran.

Major Products

The major products formed from reactions with Ethane, 1,1’-oxybis[2-isothiocyanato- depend on the specific reagents used. For example, reactions with amines can yield thiourea derivatives, while reactions with alcohols can produce thiocarbamate esters.

Scientific Research Applications

Ethane, 1,1’-oxybis[2-isothiocyanato- has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and polymers.

Biology: The compound is studied for its potential biological activity, including its interactions with proteins and enzymes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Ethane, 1,1’-oxybis[2-isothiocyanato- involves its ability to react with nucleophiles, such as amino groups in proteins. This reactivity allows it to modify biological molecules, potentially altering their function. The compound’s interactions with molecular targets and pathways are a subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Ethane, 1,1’-oxybis[2-methoxy-: This compound has methoxy groups instead of isothiocyanate groups.

Ethane, 1-isothiocyanato-2-methoxy-: This compound has one isothiocyanate group and one methoxy group.